Cas no 889939-03-1 (Ethanone,1-[5-(4-fluorophenyl)-3-isoxazolyl]-)

• Product Name: Ethanone,1-[5-(4-fluorophenyl)-3-isoxazolyl]-
• CAS No: 889939-03-1
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 714284
• PubChem ID: 22831982
• Update Time: 2025-04-19

Ethanone,1-[5-(4-fluorophenyl)-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-(4-fluorophenyl)-3-isoxazolyl]-
• 1-(5-(4-fluorophenyl)isoxazol-3-yl)ethanone
• 1-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]ethanone
• 3-ACETYL-5(4-FLUOROPHENYL)-ISOXAZOLE
• SCHEMBL11903419
• FT-0690939
• 889939-03-1
• DTXSID90628550
• 3-Acetyl-5(4-fluorophenyl)isoxazole
• 1-[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]ethan-1-one

• Inchi： 1S/C11H8FNO2/c1-7(14)10-6-11(15-13-10)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： BIYBDUDVLCUYCI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(C)=O)=NO1

Computed Properties

• Exact Mass: 205.05400
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 2.68330